Cas no 6849-18-9 (3-Pentenoic acid,4-methyl-, ethyl ester)

• Product Name: 3-Pentenoic acid,4-methyl-, ethyl ester
• CAS No: 6849-18-9
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 514474
• Update Time: 2026-04-29

3-Pentenoic acid,4-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pentenoic acid,4-methyl-, ethyl ester
• ethyl 4-methylpent-3-enoate
• (E)-4-Methyl-3-pentensaeure-ethylester
• 4-Methyl-pent-2-ensaeure-aethylester
• 4-methyl-pent-3-enoic acid ethyl ester
• 4-Methyl-pent-3-ensaeure-aethylester
• 4-Methyl-penten-(3)-saeure-aethylester
• 4-Methyl-penten-3-saeure-ethylester
• AC1MHZQZ
• AG-G-63691
• CTK5C8076
• Ethyl4-methyl-3-pentenoate

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 0.9134
• Melting Point: -65.52°C (estimate)
• Boiling Point: 169.78°C (estimate)
• Flash Point: 63°C
• Refractive Index: 1.4329
• PSA: 26.3
• LogP: 1.90580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters